Cas no 886766-44-5 (Tert-butyl 1,4-diazaspiro[5.5]undecane-4-carboxylate)

• Product Name: Tert-butyl 1,4-diazaspiro[5.5]undecane-4-carboxylate
• CAS No: 886766-44-5
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 2811526
• Update Time: 2025-06-13

Tert-butyl 1,4-diazaspiro[5.5]undecane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 1,4-DIAZASPIRO[5.5]UNDECANE-4-CARBOXYLATE
• AB46155
• AT28655
• Z255151060
• Tert-butyl 1,4-diazaspiro[5.5]undecane-4-carboxylate

• Inchi： 1S/C14H26N2O2/c1-13(2,3)18-12(17)16-10-9-15-14(11-16)7-5-4-6-8-14/h15H,4-11H2,1-3H3
• InChI Key： RZBXFLAQZAJBNI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC2(C1)CCCCC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6

Tert-butyl 1,4-diazaspiro[5.5]undecane-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on Tert-butyl 1,4-diazaspiro[5.5]undecane-4-carboxylate

Introduction to Tert-butyl 1,4-diazaspiro[5.5]undecane-4-carboxylate (CAS No. 886766-44-5)

Tert-butyl 1,4-diazaspiro[5.5]undecane-4-carboxylate (CAS No. 886766-44-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This spirocyclic compound features a 1,4-diazaspiro[5.5]undecane core, which is a bicyclic structure consisting of two six-membered rings linked by a nitrogen atom. The presence of two nitrogen atoms in the spirocycle introduces a high degree of conformational flexibility, making it an attractive scaffold for the design of bioactive molecules.

The tert-butyl carboxylate moiety at the 4-position of the spirocycle serves as a critical pharmacophore, influencing both the solubility and metabolic stability of the compound. This functional group is particularly valuable in drug development as it can enhance binding affinity to biological targets while minimizing unwanted side effects. The combination of these structural features makes Tert-butyl 1,4-diazaspiro[5.5]undecane-4-carboxylate a promising candidate for further exploration in medicinal chemistry.

In recent years, spirocyclic compounds have emerged as a significant class of molecules in drug discovery due to their ability to exhibit multiple binding interactions with biological targets. The nitrogen atoms in the spirocycle can form hydrogen bonds with polar residues in proteins, while the rigid bicyclic framework can stabilize the binding conformation. This unique property has been leveraged in the development of novel therapeutic agents targeting various diseases, including neurological disorders and cancer.

One of the most compelling aspects of Tert-butyl 1,4-diazaspiro[5.5]undecane-4-carboxylate is its potential as a lead compound for the development of small-molecule inhibitors. The spirocycle's conformational flexibility allows for fine-tuning of the molecule's shape and charge distribution to optimize interactions with biological targets. Furthermore, the tert-butyl carboxylate group can be modified further through chemical synthesis to introduce additional pharmacophores or improve pharmacokinetic properties.

Recent studies have highlighted the utility of spirocyclic compounds in modulating enzyme activity and receptor binding. For instance, derivatives of 1,4-diazaspiro[5.5]undecane have been shown to inhibit kinases and other enzymes involved in signal transduction pathways relevant to cancer and inflammation. The tert-butyl carboxylate group enhances these interactions by providing additional hydrogen bonding opportunities and steric hindrance that can lock the molecule into an optimal binding conformation.

The synthesis of Tert-butyl 1,4-diazaspiro[5.5]undecane-4-carboxylate presents unique challenges due to its complex bicyclic structure. However, advances in synthetic methodologies have made it possible to construct such molecules with high precision and yield. Modern techniques such as transition-metal-catalyzed coupling reactions and ring-closing metathesis have enabled chemists to access intricate spirocycles efficiently. These synthetic strategies are crucial for producing libraries of analogs for high-throughput screening and drug discovery campaigns.

The pharmacological profile of Tert-butyl 1,4-diazaspiro[5.5]undecane-4-carboxylate has been preliminarily investigated in several preclinical studies. These studies suggest that the compound exhibits moderate potency against certain enzymatic targets while maintaining good selectivity over off-target proteins. The tert-butyl carboxylate group plays a key role in this selectivity by modulating interactions with non-polar regions of biological targets.

In conclusion, Tert-butyl 1,4-diazaspiro[5.5]undecane-4-carboxylate (CAS No. 886766-44-5) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique spirocyclic framework combined with functional groups such as the tert-butyl carboxylate provides numerous opportunities for drug design and development. As research in this area continues to progress, it is likely that compounds like Tert-butyl 1,4-diazaspiro[5.5]undecane-4-carboxylate will play an increasingly important role in addressing unmet medical needs.